N-[5-[(3,4-dimethylphenyl)methyl]-1,3-thiazol-2-yl]-4-methylsulfonylbenzamide

• IUPAC Name: N-[5-[(3,4-dimethylphenyl)methyl]-1,3-thiazol-2-yl]-4-methylsulfonylbenzamide
• InChI: InChI=1S/C20H20N2O3S2/c1-13-4-5-15(10-14(13)2)11-17-12-21-20(26-17)22-19(23)16-6-8-18(9-7-16)27(3,24)25/h4-10,12H,11H2,1-3H3,(H,21,22,23)
• InChI Key: AFEVSEYLKXNIFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC2=CN=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)C)C
• Molecular Formula: C20H20N2O3S2
• Molecular Weight: 400.5 g/mol

Description

N-[5-[(3,4-dimethylphenyl)methyl]-1,3-thiazol-2-yl]-4-methylsulfonylbenzamide, commonly known as DMF-10, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. DMF-10 is a benzamide derivative that has been synthesized through a series of chemical reactions involving thiazole and benzene moieties.

Mechanism of Action

DMF-10 exerts its therapeutic effects through multiple mechanisms of action. It has been shown to inhibit the activity of various enzymes and signaling pathways involved in cancer cell proliferation and inflammation. DMF-10 also activates the Nrf2 pathway, which is involved in the regulation of oxidative stress and inflammation. In addition, DMF-10 has been found to inhibit the formation of amyloid-beta plaques, which is thought to be due to its ability to bind to beta-secretase, an enzyme involved in the production of amyloid-beta.
Biochemical and Physiological Effects:
DMF-10 has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the activity of various enzymes and signaling pathways involved in cancer cell proliferation and inflammation. DMF-10 also activates the Nrf2 pathway, which is involved in the regulation of oxidative stress and inflammation. In addition, DMF-10 has been found to inhibit the formation of amyloid-beta plaques, which is thought to be due to its ability to bind to beta-secretase, an enzyme involved in the production of amyloid-beta.

Advantages and Limitations for Lab Experiments

DMF-10 has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and purified. DMF-10 has also been shown to exhibit potent therapeutic effects at low concentrations, making it a useful tool for studying various disease models. However, one limitation of DMF-10 is its poor solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

DMF-10 has shown significant potential as a therapeutic agent for various diseases. Future research directions could include further optimization of the synthesis method to improve yield and purity, as well as the development of more water-soluble derivatives. DMF-10 could also be studied in combination with other therapeutic agents to enhance its efficacy. In addition, further studies could be conducted to elucidate the precise mechanisms of action of DMF-10, which could help to identify new therapeutic targets for various diseases.

Synthesis Methods

DMF-10 is synthesized through a series of chemical reactions starting with 3,4-dimethylbenzaldehyde and 2-aminothiazole. The reaction involves the formation of an imine intermediate, which is then reduced to the corresponding amine using sodium borohydride. The amine is then reacted with 4-methylsulfonylbenzoic acid to form the final product, DMF-10. The synthesis method has been optimized to achieve high yields and purity of DMF-10.

Scientific Research Applications

DMF-10 has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, anti-inflammatory, and neuroprotective properties. DMF-10 has also been studied for its potential use in treating Alzheimer's disease and Parkinson's disease. The compound has been found to inhibit the formation of amyloid-beta plaques, which are implicated in the development of Alzheimer's disease. DMF-10 has also been shown to protect dopaminergic neurons, which are affected in Parkinson's disease.